Dimethyl(propyl)silyl--mercury (2/1)

• CAS No.: 61576-77-0
• Molecular Formula: C10H26HgSi2
• Molecular Weight: 403.08 g/mol
• InChI: InChI=1S/2C5H13Si.Hg/c2*1-4-5-6(2)3;/h2*4-5H2,1-3H3
• InChI Key: ILKPPNBJYNOSTL-UHFFFAOYSA-N
• Canonical SMILES: CCC[Si](C)C.CCC[Si](C)C.[Hg]

Description

Dimethyl(propyl)silyl–mercury (2/1) is an organosilicon compound that contains both silicon and mercury atoms

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Dimethyl(propyl)silyl–mercury (2/1) typically involves the reaction of a silyl halide with a mercury compound. One common method is the reaction of dimethyl(propyl)silyl chloride with mercury(II) acetate in the presence of a suitable solvent. The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained.

Industrial Production Methods: Industrial production of Dimethyl(propyl)silyl–mercury (2/1) may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can help in maintaining consistent reaction conditions and improving yield.

Chemical Reactions Analysis

Types of Reactions: Dimethyl(propyl)silyl–mercury (2/1) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form mercury oxides and silyl oxides.

Reduction: Reduction reactions can convert the mercury component to its elemental form.

Substitution: The silyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peroxyacids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophiles like alkoxides or thiolates can be used for substitution reactions.

Major Products:

Oxidation: Mercury oxides and silyl oxides.

Reduction: Elemental mercury and silyl hydrides.

Substitution: Various substituted silyl compounds.

Scientific Research Applications

Dimethyl(propyl)silyl–mercury (2/1) has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Medicine: Investigated for its potential use in drug delivery systems.

Industry: Utilized in the production of specialized materials and coatings.

Mechanism of Action

The mechanism of action of Dimethyl(propyl)silyl–mercury (2/1) involves its interaction with various molecular targets. The mercury component can form strong bonds with sulfur-containing biomolecules, affecting enzyme activity and cellular processes. The silyl group can interact with silicon-based pathways, influencing material properties and chemical reactivity.

Comparison with Similar Compounds

Dimethylsilyl–mercury: Similar structure but lacks the propyl group.

Dipropylsilyl–mercury: Contains two propyl groups instead of one.

Trimethylsilyl–mercury: Contains three methyl groups instead of one propyl group.

Uniqueness: Dimethyl(propyl)silyl–mercury (2/1) is unique due to the presence of both dimethyl and propyl groups, which can influence its chemical reactivity and applications. The combination of silicon and mercury atoms also provides distinct properties compared to other organosilicon or organomercury compounds.